Cas no 1805260-79-0 (4-(Difluoromethyl)-5-iodo-3-nitro-2-(trifluoromethyl)pyridine)

• Product Name: 4-(Difluoromethyl)-5-iodo-3-nitro-2-(trifluoromethyl)pyridine
• CAS No: 1805260-79-0
• MF: C₇H₂F₅IN₂O₂
• MW: 367.999471187592
• CID: 4893874
• Update Time: 2025-11-06

4-(Difluoromethyl)-5-iodo-3-nitro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-iodo-3-nitro-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F5IN2O2/c8-6(9)3-2(13)1-14-5(7(10,11)12)4(3)15(16)17/h1,6H
• InChI Key： HZXDBAPGLNVDII-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)(F)F)C(=C1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7

Additional information on 4-(Difluoromethyl)-5-iodo-3-nitro-2-(trifluoromethyl)pyridine

4-(Difluoromethyl)-5-iodo-3-nitro-2-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 4-(Difluoromethyl)-5-iodo-3-nitro-2-(trifluoromethyl)pyridine, identified by the CAS number 1805260-79-0, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This pyridine derivative is characterized by its unique substitution pattern, featuring a difluoromethyl group at position 4, an iodo group at position 5, a nitro group at position 3, and a trifluoromethyl group at position 2. These substituents contribute to its distinctive electronic and steric properties, making it an intriguing subject for both academic research and industrial development.

Recent studies have highlighted the importance of such substituted pyridines in the field of medicinal chemistry. The presence of electron-withdrawing groups like the nitro and trifluoromethyl groups significantly influences the compound's reactivity and selectivity. For instance, the nitro group at position 3 enhances the compound's ability to participate in various nucleophilic aromatic substitution reactions, a key mechanism in drug design. Similarly, the trifluoromethyl group at position 2 not only imparts stability but also introduces a degree of lipophilicity, which is crucial for drug absorption and bioavailability.

The iodine atom at position 5 adds another layer of complexity to this molecule. Iodo substituents are known for their ability to facilitate cross-coupling reactions, such as the Suzuki-Miyaura reaction, which are pivotal in constructing complex molecular architectures. This makes 4-(Difluoromethyl)-5-iodo-3-nitro-2-(trifluoromethyl)pyridine a valuable precursor in the synthesis of advanced pharmaceutical agents. Recent research has demonstrated its utility in synthesizing bioactive compounds with potential anticancer and anti-inflammatory properties.

The difluoromethyl group at position 4 further modulates the compound's electronic environment. Fluorinated compounds are increasingly sought after due to their unique physical and chemical properties. The difluoromethyl substituent not only enhances the compound's stability but also introduces fluorine's inherent electronegativity, which can influence hydrogen bonding and other non-covalent interactions critical for molecular recognition.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and fluorination reactions. Recent advancements in catalytic methods have made these reactions more efficient and environmentally friendly. For example, the use of palladium catalysts has enabled selective fluorination without compromising the integrity of other substituents.

The application of 4-(Difluoromethyl)-5-iodo-3-nitro-2-(trifluoromethyl)pyridine extends beyond pharmaceuticals into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced materials for light-emitting diodes (LEDs) and solar cells. Researchers have explored its potential as an electron-deficient acceptor material, leveraging its strong electron-withdrawing groups to enhance charge transport properties.

From an environmental perspective, understanding the fate and behavior of such compounds is crucial. Studies have shown that fluorinated aromatic compounds like this one exhibit varying degrees of persistence in environmental media. However, their degradation pathways often involve complex interactions with microbial communities and abiotic factors, highlighting the need for further research to assess their long-term impact on ecosystems.

In conclusion, 4-(Difluoromethyl)-5-iodo-3-nitro-2-(trifluoromethyl)pyridine stands as a testament to the intricate interplay between molecular structure and functionality. Its diverse substituents confer it with versatile properties that make it a valuable asset across multiple disciplines. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an increasingly significant role in both academic and industrial settings.